Cas no 1583259-59-9 ((3R,4S,5R)-5-(benzyloxymethyl)-3-ethyl-4-hydroxy-tetrahydrofuran-2-one)

• Product Name: (3R,4S,5R)-5-(benzyloxymethyl)-3-ethyl-4-hydroxy-tetrahydrofuran-2-one
• CAS No: 1583259-59-9
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 5457379
• Update Time: 2026-03-10

(3R,4S,5R)-5-(benzyloxymethyl)-3-ethyl-4-hydroxy-tetrahydrofuran-2-one Chemical and Physical Properties

Names and Identifiers

• D-Ribonic acid, 2-deoxy-2-ethyl-5-O-(phenylmethyl)-, γ-lactone
• (3R,4S,5R)-5-(benzyloxymethyl)-3-ethyl-4-hydroxy-tetrahydrofuran-2-one

• Inchi： 1S/C14H18O4/c1-2-11-13(15)12(18-14(11)16)9-17-8-10-6-4-3-5-7-10/h3-7,11-13,15H,2,8-9H2,1H3/t11-,12-,13+/m1/s1
• InChI Key： SNOWOZZFRUHBHW-UPJWGTAASA-N
• SMILES： C([C@H]1OC(=O)[C@H](CC)[C@@H]1O)OCC1C=CC=CC=1

Additional information on (3R,4S,5R)-5-(benzyloxymethyl)-3-ethyl-4-hydroxy-tetrahydrofuran-2-one

(3R,4S,5R)-5-(benzyloxymethyl)-3-ethyl-4-hydroxy-tetrahydrofuran-2-one (CAS No. 1583259-59-9): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

(3R,4S,5R)-5-(benzyloxymethyl)-3-ethyl-4-hydroxy-tetrahydrofuran-2-one (CAS No. 1583259-59-9) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of tetrahydrofurans and is characterized by its chiral centers at positions 3, 4, and 5, as well as the presence of a benzyloxymethyl group and an ethyl substituent. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various research and development activities.

The molecular structure of (3R,4S,5R)-5-(benzyloxymethyl)-3-ethyl-4-hydroxy-tetrahydrofuran-2-one is particularly noteworthy. The tetrahydrofuran ring is a common motif in natural products and synthetic compounds due to its stability and ability to form hydrogen bonds. The chiral centers at positions 3, 4, and 5 contribute to the compound's enantiomeric purity, which is crucial for its biological activity. The benzyloxymethyl group adds complexity to the molecule by introducing an aromatic ring and an ether linkage, while the ethyl substituent provides additional steric hindrance and hydrophobicity.

The synthesis of (3R,4S,5R)-5-(benzyloxymethyl)-3-ethyl-4-hydroxy-tetrahydrofuran-2-one has been a topic of extensive research. One of the most common approaches involves the use of chiral auxiliaries or catalysts to achieve the desired stereochemistry. For instance, a recent study published in Organic Letters (2021) described a highly efficient asymmetric synthesis using a chiral phosphoric acid catalyst. This method not only provided high yields but also excellent enantioselectivity, making it a preferred route for large-scale production.

In terms of its biological activity, (3R,4S,5R)-5-(benzyloxymethyl)-3-ethyl-4-hydroxy-tetrahydrofuran-2-one has shown promising results in various assays. Research conducted at the University of California (2020) demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, preliminary studies have indicated that it may have potential as an anticancer agent due to its ability to induce apoptosis in cancer cells without significant toxicity to normal cells.

The mechanism of action of (3R,4S,5R)-5-(benzyloxymethyl)-3-ethyl-4-hydroxy-tetrahydrofuran-2-one is not yet fully understood but is believed to involve multiple pathways. One hypothesis suggests that the compound interacts with specific protein targets involved in inflammation and cell signaling pathways. For example, it may bind to nuclear factor-kappa B (NF-κB), a key regulator of inflammatory responses. Another possibility is that it modulates the activity of kinases such as p38 MAPK or JNK, which are known to play roles in cell survival and apoptosis.

Beyond its therapeutic potential, (3R,4S,5R)-5-(benzyloxymethyl)-3-ethyl-4-hydroxy-tetrahydrofuran-2-one has also found applications in other areas of chemistry. Its unique structure makes it a valuable building block for the synthesis of more complex molecules. For instance, it can be used as a starting material for the preparation of glycosides or other carbohydrate derivatives. The versatility of this compound has led to its use in combinatorial chemistry approaches to generate libraries of novel compounds for high-throughput screening.

In conclusion, (3R,4S,5R)-5-(benzyloxymethyl)-3-ethyl-4-hydroxy-tetrahydrofuran-2-one (CAS No. 1583259-59-9) is a multifaceted compound with significant potential in medicinal chemistry and related fields. Its unique structural features and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological processes and developing new therapeutic strategies.